(6E)-3-(3-bromophenyl)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H10BrN5S
• Molecular Weight: 396.3 g/mol
• IUPAC Name: (6E)-3-(3-bromophenyl)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H10BrN5S/c18-12-6-3-5-11(8-12)15-20-21-17-23(15)22-16(24-17)14-9-10-4-1-2-7-13(10)19-14/h1-9,22H/b16-14+
• InChI Key: XTPLFWVTWWWKCC-JQIJEIRASA-N
• Isomeric SMILES: C1=CC2=C/C(=C\3/NN4C(=NN=C4S3)C5=CC(=CC=C5)Br)/N=C2C=C1
• SMILES: C1=CC2=CC(=C3NN4C(=NN=C4S3)C5=CC(=CC=C5)Br)N=C2C=C1

Description

(6E)-3-(3-bromophenyl)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound belongs to the class of triazolo-thiadiazole derivatives, which have been shown to possess a range of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. In

Mechanism of Action

The exact mechanism of action of ((6E)-3-(3-bromophenyl)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)-3-(3-bromophenyl)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that it may act by inducing apoptosis (programmed cell death) in cancer cells by activating caspase enzymes and inhibiting NF-κB signaling. It may also exert its antimicrobial activity by disrupting bacterial cell membranes and inhibiting bacterial DNA synthesis.
Biochemical and Physiological Effects:
Studies have shown that ((6E)-3-(3-bromophenyl)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)-3-(3-bromophenyl)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits significant biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to a decrease in cell proliferation. Additionally, it has been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One of the main advantages of ((6E)-3-(3-bromophenyl)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)-3-(3-bromophenyl)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole for lab experiments is its potent cytotoxic and antimicrobial activity, which makes it a promising candidate for the development of new therapeutic agents. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the research on ((6E)-3-(3-bromophenyl)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)-3-(3-bromophenyl)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to explore its potential as a therapeutic agent for the treatment of cancer and bacterial infections. Another direction is to investigate its mechanism of action in more detail to gain a better understanding of how it exerts its biological effects. Additionally, future research could focus on developing more water-soluble derivatives of this compound to improve its pharmacological properties.

Synthesis Methods

The synthesis of ((6E)-3-(3-bromophenyl)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)-3-(3-bromophenyl)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. The most common method involves the reaction of 3-bromoaniline with indole-3-carboxaldehyde in the presence of ammonium acetate and acetic acid to form the intermediate Schiff base, which is then reacted with 2-mercapto-1,3,4-triazole in ethanol to yield the final product.

Scientific Research Applications

((6E)-3-(3-bromophenyl)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)-3-(3-bromophenyl)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been the subject of extensive research due to its potential as a therapeutic agent. Studies have shown that this compound exhibits significant cytotoxic activity against a range of cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been shown to possess antimicrobial activity against a variety of bacterial strains, including Staphylococcus aureus and Escherichia coli.